1-(4-chlorophenyl)-N-(2-(4-(furan-2-yl)-1-methyl-1H-imidazol-2-yl)ethyl)cyclopentanecarboxamide

• IUPAC Name: 1-(4-chlorophenyl)-N-[2-[4-(furan-2-yl)-1-methylimidazol-2-yl]ethyl]cyclopentane-1-carboxamide
• InChI: InChI=1S/C22H24ClN3O2/c1-26-15-18(19-5-4-14-28-19)25-20(26)10-13-24-21(27)22(11-2-3-12-22)16-6-8-17(23)9-7-16/h4-9,14-15H,2-3,10-13H2,1H3,(H,24,27)
• InChI Key: KXRSDTZIJHOERA-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(N=C1CCNC(=O)C2(CCCC2)C3=CC=C(C=C3)Cl)C4=CC=CO4
• Molecular Formula: C22H24ClN3O2
• Molecular Weight: 397.9 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound was analyzed using various spectroscopic techniques. The bond parameters were calculated at B3LYP/6-31G (d, p) basis set. The harmonic frequency was also calculated at the same level of theory with TED contribution.

Scientific Research Applications

Structural Characterization and Crystal Analysis

Compounds structurally related to the queried chemical, featuring imidazole, furan, and chlorophenyl groups, have been analyzed for their crystal structures, demonstrating interactions like intra- and intermolecular hydrogen bonding. These studies contribute to understanding the molecular conformations and potential reactivity of similar compounds (Yanggen Hu, Zheng-Rong Zhu, & Yu-Lu Chen, 2007).

Potential Therapeutic Applications

Related compounds have been investigated for their potential in treating various conditions, including vascular dysfunction and ischemia/reperfusion injury. For instance, derivatives with a substituted hydantoin linked to a 5-(halophenyl)furan-2-yl group via an amide bond have shown promising results as therapeutic agents (Shinpei Murasawa et al., 2012).

Antifungal and Antimicrobial Activity

Imidazole analogues have demonstrated significant antifungal activity, with some compounds showing superior effectiveness to existing antifungal agents. This suggests potential for developing new antifungal therapies based on these molecular structures (R. Silvestri et al., 2004).

Chemical Synthesis and Material Science

Research has also focused on synthesizing and characterizing new compounds with these functional groups for applications in material science. For example, polyamides containing imidazole units have been synthesized, showing good thermal stability and solubility in a wide range of solvents, indicating their potential for various industrial applications (Kevin J. Bouck & P. G. Rasmussen, 1993).